2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-(1-benzoyl-3-oxopiperazin-2-yl)-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C19H18ClN3O3/c20-14-7-4-8-15(11-14)22-17(24)12-16-18(25)21-9-10-23(16)19(26)13-5-2-1-3-6-13/h1-8,11,16H,9-10,12H2,(H,21,25)(H,22,24)
• InChI Key: PJGZJAKGLJKSNF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(3-chlorophenyl)acetamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as Boc-Pip-Cl and is synthesized using a specific method.

Mechanism of Action

Boc-Pip-Cl inhibits the proteasome by binding to the active site of the proteasome and preventing the degradation of proteins. This leads to the accumulation of misfolded and damaged proteins, which can induce apoptosis in cancer cells. Boc-Pip-Cl has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and suppressing angiogenesis.
Biochemical and Physiological Effects:
Boc-Pip-Cl has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and suppress angiogenesis. Boc-Pip-Cl has also been shown to have anti-inflammatory effects and has been studied in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

Boc-Pip-Cl has many advantages for lab experiments. It is a potent inhibitor of the proteasome and has been shown to have anticancer effects. It is also relatively easy to synthesize, making it readily available for researchers. However, Boc-Pip-Cl has some limitations for lab experiments. It is known to be unstable in aqueous solutions and is sensitive to light and heat. Therefore, it must be stored and handled carefully to maintain its stability.

Future Directions

There are many future directions for the research of Boc-Pip-Cl. One direction is to study its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to study its mechanism of action in more detail and to identify potential targets for drug development. Additionally, there is a need for more studies on the safety and toxicity of Boc-Pip-Cl to determine its potential for clinical use.
Conclusion:
In conclusion, Boc-Pip-Cl is a unique chemical compound that has been widely used in scientific research. Its potent inhibition of the proteasome has made it a valuable tool in cancer research, and its anti-inflammatory effects have made it a potential therapeutic agent for inflammatory diseases. The synthesis method of Boc-Pip-Cl is reliable, and it has many advantages for lab experiments. However, it also has some limitations that must be considered. There are many future directions for the research of Boc-Pip-Cl, and it is an exciting compound to study in the field of scientific research.

Scientific Research Applications

Boc-Pip-Cl has been used extensively in scientific research due to its unique properties. It is known to be a potent inhibitor of the proteasome, which is an essential component of the ubiquitin-proteasome system. This system is responsible for the degradation of proteins in cells and is involved in various cellular processes, including cell cycle regulation, DNA repair, and apoptosis. The inhibition of proteasome activity by Boc-Pip-Cl has been shown to have anticancer effects and has been studied extensively in cancer research.